Astemizole-d3
Astemizole-d3
Labeled Astemizole. Nonsedating-type histamine H1-receptor antagonist. Potential for combination therapy with antivancer drugs such as doxorubicin in resistant leukemia. Antihistaminic.
Brand Name:
Vulcanchem
CAS No.:
1189961-39-4
VCID:
VC0028714
InChI:
InChI=1S/C28H31FN4O/c1-34-25-12-8-21(9-13-25)14-17-32-18-15-24(16-19-32)30-28-31-26-4-2-3-5-27(26)33(28)20-22-6-10-23(29)11-7-22/h2-13,24H,14-20H2,1H3,(H,30,31)/i1D3
SMILES:
COC1=CC=C(C=C1)CCN2CCC(CC2)NC3=NC4=CC=CC=C4N3CC5=CC=C(C=C5)F
Molecular Formula:
C28H31FN4O
Molecular Weight:
461.6
Astemizole-d3
CAS No.: 1189961-39-4
Cat. No.: VC0028714
Molecular Formula: C28H31FN4O
Molecular Weight: 461.6
* For research use only. Not for human or veterinary use.
Specification
| Description | Labeled Astemizole. Nonsedating-type histamine H1-receptor antagonist. Potential for combination therapy with antivancer drugs such as doxorubicin in resistant leukemia. Antihistaminic. |
|---|---|
| CAS No. | 1189961-39-4 |
| Molecular Formula | C28H31FN4O |
| Molecular Weight | 461.6 |
| IUPAC Name | 1-[(4-fluorophenyl)methyl]-N-[1-[2-[4-(trideuteriomethoxy)phenyl]ethyl]piperidin-4-yl]benzimidazol-2-amine |
| Standard InChI | InChI=1S/C28H31FN4O/c1-34-25-12-8-21(9-13-25)14-17-32-18-15-24(16-19-32)30-28-31-26-4-2-3-5-27(26)33(28)20-22-6-10-23(29)11-7-22/h2-13,24H,14-20H2,1H3,(H,30,31)/i1D3 |
| Standard InChI Key | GXDALQBWZGODGZ-FIBGUPNXSA-N |
| SMILES | COC1=CC=C(C=C1)CCN2CCC(CC2)NC3=NC4=CC=CC=C4N3CC5=CC=C(C=C5)F |
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